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Compound of Interest

Compound Name: PSB 0777 ammonium hydrate

Cat. No.: B15569339

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PSB 0777
ammonium hydrate, a potent and selective agonist for the adenosine AzA receptor. Accurate
preparation of this stock solution is critical for reliable and reproducible results in downstream
applications, including in vitro and in vivo studies.

Compound Information

PSB 0777 is a valuable research tool for investigating the physiological and pathological roles
of the adenosine Az2A receptor. The following table summarizes its key chemical and physical
properties. It is important to note that the molecular weight can vary depending on the
hydration state of the compound. Always refer to the batch-specific molecular weight provided
on the Certificate of Analysis (CoA) from the supplier for the most accurate calculations.
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Property Value

Source(s)

4-[2-[(6-Amino-9-B-D-

ribofuranosyl-9H-purin-2-

Chemical Name

yhthio]ethyllbenzenesulfonic

acid ammonium salt

Molecular Formula

C18H20N507S2-NHa

Molecular Weight

500.55 g/mol (anhydrous)

Molecular Weight (Hydrate)

~532.08 g/mol (with 1.75 H20)

Soluble to 100 mM in water

Solubility

and DMSO

Store at room temperature or

Storage (Solid)

instructions)

-20°C (refer to supplier

Purity >97%

Experimental Protocols

This section outlines the necessary materials and a step-by-step procedure for preparing a

stock solution of PSB 0777 ammonium hydrate.

Materials

e PSB 0777 ammonium hydrate powder

o Dimethyl sulfoxide (DMSO), anhydrous, or sterile, nuclease-free water

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

¢ Pipettes and sterile filter tips
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o Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat

Safety Precautions

Before handling PSB 0777 ammonium hydrate, review the Safety Data Sheet (SDS) provided
by the supplier. General safety precautions include:

e Handle the compound in a well-ventilated area.
o Wear appropriate PPE to avoid contact with skin and eyes.

» Avoid inhalation of the powder.

Stock Solution Preparation Protocol

The following protocol describes the preparation of a 10 mM stock solution in DMSO. This is a
common starting concentration that can be further diluted for various experimental needs.

Step 1: Determine the Mass of PSB 0777 Required
» Obtain the batch-specific molecular weight (MW) from the Certificate of Analysis.

» Use the following formula to calculate the mass of PSB 0777 needed to prepare the desired
volume and concentration of the stock solution:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol ) / 1000
Example for a 1 mL of 10 mM stock solution using the anhydrous molecular weight:
Mass (mg) = 10 mM x 1 mL x 500.55 g/mol / 1000 = 5.0055 mg

Step 2: Weighing the Compound

o Carefully weigh the calculated mass of PSB 0777 ammonium hydrate using a calibrated
analytical balance.

» Transfer the powder to a sterile microcentrifuge tube or vial.

Step 3: Dissolving the Compound
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e Add the appropriate volume of anhydrous DMSO to the tube containing the PSB 0777
powder.

¢ \ortex the solution for 1-2 minutes to facilitate dissolution.

 Visually inspect the solution to ensure that all the powder has completely dissolved and the
solution is clear. If necessary, brief sonication in a water bath may be used to aid dissolution.

Step 4: Storage of the Stock Solution

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -20°C or -80°C. While specific stability data for PSB 0777 stock
solutions is not readily available, similar adenosine agonist solutions in DMSO have been
shown to be stable when stored frozen.[1] Studies on adenosine solutions suggest stability
for at least 14 days under refrigerated and room temperature conditions, though freezing is
recommended for long-term storage.[2][3][4]

Signaling Pathway

PSB 0777 acts as an agonist at the adenosine AzA receptor, a G-protein coupled receptor
(GPCR). Activation of this receptor initiates a downstream signaling cascade that plays a
crucial role in various physiological processes.
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Caption: Adenosine A2A Receptor Signaling Pathway.

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using a PSB 0777
ammonium hydrate stock solution in a typical cell-based assay.
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Caption: Stock Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of PSB 0777 Ammonium Hydrate Stock
Solution: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569339#how-to-prepare-a-stock-solution-of-psb-
0777-ammonium-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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